74-79-3

Arginine

In Stock

• CAS RN:
• 74-79-3

• Formula:
• C6H14N4O2

• InChI:
• InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1

• InChIKey:
• ODKSFYDXXFIFQN-UHFFFAOYSA-N

• Precursor to nitric oxide synthesis. Amino acid implicated in neurotransmission, immune defences and cardiovascular endothelial protection. Bioavailability following oral administration is 68%.
  L-Arginine analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Arginine (abbreviated as Arg or R) encoded by the codons CGU, CGC, CGA, CGG, AGA, and AGG is an ɑ-amino acid that is used in the biosynthesis of proteins. It contains an α-amino group (which is in the protonated -+NH3 form under biological conditions), an α-carboxylic acid group (which is in the deprotonated –COO- form under biological conditions), and a side chain of a 3-carbon aliphatic straight chain capped by a complex guanidinium, classifying it as a charged (at physiological pH), aliphatic amino acid. Arginine is classified as a semiessen...

Phenyl propyl sulfide

Usually In Stock

• CAS RN:
• 874-79-3

• Formula:
• C9H12S

• InChI:
• InChI=1S/C9H12S/c1-2-8-10-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3

• InChIKey:
• NWYDLOBJQIJDGH-UHFFFAOYSA-N

• Phenyl propyl sulfide is a useful research compound. Its molecular formula is C9H12S and its molecular weight is 152.26 g/mol. The purity is usually 95%.

Imidazo[1,2-a]pyrazine

In Stock

• CAS RN:
• 274-79-3

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-3-9-4-2-8-6(9)5-7-1/h1-5H

• InChIKey:
• MBVAHHOKMIRXLP-UHFFFAOYSA-N

• Imidazo[1,2-a]pyrazine is an imidazopyrazine, a polycyclic heteroarene and an azaarene.

1-(4-Chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 63674-79-3

• Formula:
• C12H12ClNO3

• InChI:
• InChI=1S/C12H12ClNO3/c1-7-4-9(13)2-3-10(7)14-6-8(12(16)17)5-11(14)15/h2-4,8H,5-6H2,1H3,(H,16,17)

• InChIKey:
• JXCVTVMOXHTEHB-UHFFFAOYSA-N

• 1-(4-Chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.

5-(Butylamino)-2H-1,2,4-oxadiazin-3(6H)-one

• CAS RN:
• 92174-79-3

• Formula:
• C7H13N3O2

• InChI:
• InChI=1S/C7H13N3O2/c1-2-3-4-8-6-5-12-10-7(11)9-6/h2-5H2,1H3,(H2,8,9,10,11)

• InChIKey:
• PIQPENSCFQFAJX-UHFFFAOYSA-N

• 5-(Butylamino)-2H-1,2,4-oxadiazin-3(6H)-one is a useful research compound. Its molecular formula is C7H13N3O2 and its molecular weight is 171.20 g/mol. The purity is usually 95%.

(3e,3ar,8bs)-3-({[(2r)-4-Methyl-5-Oxo-2,5-Dihydrofuran-2-Yl]oxy}methylidene)-3,3a,4,8b-Tetrahydro-2h-Indeno[1,2-B]furan-2-One

In Stock

• CAS RN:
• 76974-79-3

• Formula:
• C17H14O5

• InChI:
• InChI=1S/C17H14O5/c1-9-6-14(21-16(9)18)20-8-13-12-7-10-4-2-3-5-11(10)15(12)22-17(13)19/h2-6,8,12,14-15H,7H2,1H3/b13-8+/t12-,14+,15-/m1/s1

• InChIKey:
• XHSDUVBUZOUAOQ-WJQMYRPNSA-N

• GR24 is a synthetic strigalactone and plant growth regulator. It stimulates the germination of Striga and Orobanche parasitic weed seeds (EC50s = 5-50 nM). GR24 increases root-hair length and decreases the number of lateral roots in Arabidopsis.
  rac-GR24, or GR24, is a strigolactone analog, stimulating the mitosis and growth of the arbuscular mycorrhizal fungus gigaspora rosea by boosting Its energy metabolism. It also stimulates communication with arbuscular mycorrhizal fungi. GR24 stimulates the expression of DRM splicing variants and inhibits root branching in 5-day-old Arabidopsis thaliana (L.) Heynh. seedlings. GR24 has anti-inflammatory activity, inhibiting the release of cytokines by blocking NF-kB and MPAK signalling pathways.
  

3-Methyl-7-(naphthalen-1-ylmethylsulfanyl)-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

In Stock

• CAS RN:
• 869074-79-3

• Formula:
• C16H12N4OS2

• InChI:
• InChI=1S/C16H12N4OS2/c1-10-14(21)20-15(18-17-10)23-16(19-20)22-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8H,9H2,1H3

• InChIKey:
• SDDLEDWLAOAQJQ-UHFFFAOYSA-N

• 3-Methyl-7-(naphthalen-1-ylmethylsulfanyl)-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a useful research compound. Its molecular formula is C16H12N4OS2 and its molecular weight is 340.42. The purity is usually 95%.

4-Piperidin-4-YL-quinoline 1-oxide

Usually In Stock

• CAS RN:
• 885274-79-3

• Formula:
• C14H16N2O

• InChI:
• InChI=1S/C14H16N2O/c17-16-10-7-12(11-5-8-15-9-6-11)13-3-1-2-4-14(13)16/h1-4,7,10-11,15H,5-6,8-9H2

• InChIKey:
• HAPWZHVNHWMCEJ-UHFFFAOYSA-N

• 4-Piperidin-4-YL-quinoline 1-oxide is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.29 g/mol. The purity is usually 95%.

3-(2-Chlorophenyl)-7-(diethylamino)chromen-2-one

In Stock

• CAS RN:
• 720674-79-3

• Formula:
• C19H18ClNO2

• InChI:
• InChI=1S/C19H18ClNO2/c1-3-21(4-2)14-10-9-13-11-16(19(22)23-18(13)12-14)15-7-5-6-8-17(15)20/h5-12H,3-4H2,1-2H3

• InChIKey:
• PBERUVRBQXSUGP-UHFFFAOYSA-N

• 3-(2-Chlorophenyl)-7-(diethylamino)chromen-2-one is a useful research compound. Its molecular formula is C19H18ClNO2 and its molecular weight is 327.8 g/mol. The purity is usually 95%.

2-Pyrrolidinomethyl-2'-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898774-79-3

• Formula:
• C19H18F3NO

• InChI:
• InChI=1S/C19H18F3NO/c20-19(21,22)17-10-4-3-9-16(17)18(24)15-8-2-1-7-14(15)13-23-11-5-6-12-23/h1-4,7-10H,5-6,11-13H2

• InChIKey:
• QBVDOAQREOUYIN-UHFFFAOYSA-N

• 2-Pyrrolidinomethyl-2'-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C19H18F3NO and its molecular weight is 333.3 g/mol. The purity is usually 95%.

2-(5-Bromo-2-methoxyphenyl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 911374-79-3

• Formula:
• C9H13BrClNO

• InChI:
• InChI=1S/C9H12BrNO.ClH/c1-12-9-3-2-8(10)6-7(9)4-5-11;/h2-3,6H,4-5,11H2,1H3;1H

• InChIKey:
• JBUWGKPQQYRYCQ-UHFFFAOYSA-N

• 2-(5-Bromo-2-methoxyphenyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H13BrClNO and its molecular weight is 266.56. The purity is usually 95%.

(+)-1-(9-Fluorenyl)ethyl chloroformate

In Stock

• CAS RN:
• 107474-79-3

• Formula:
• C16H13ClO2

• InChI:
• InChI=1S/C16H13ClO2/c1-10(19-16(17)18)15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-10,15H,1H3

• InChIKey:
• SFRVOKMRHPQYGE-UHFFFAOYSA-N

• (+)-1-(9-Fluorenyl)ethyl chloroformate is a highly fluorescent compound1 commonly used as a chiral derivatizing agent for the separation of racemates prior to reversed-phase HPLC analysis.
  
  

6-(4-chlorophenyl)-4-(difluoromethyl)pyrimidin-2(1H)-one

In Stock

• CAS RN:
• 1271474-79-3

• Formula:
• C11H7ClF2N2O

• InChI:
• InChI=1S/C11H7ClF2N2O/c12-7-3-1-6(2-4-7)8-5-9(10(13)14)16-11(17)15-8/h1-5,10H,(H,15,16,17)

• InChIKey:
• CPOUPMIZZKCXMP-UHFFFAOYSA-N

• 6-(4-chlorophenyl)-4-(difluoromethyl)pyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C11H7ClF2N2O and its molecular weight is 256.63 g/mol. The purity is usually 95%.

3-[4-(2,2-Difluoropropoxy)-phenyl]-propionic acid

In Stock

• CAS RN:
• 1784574-79-3

• Formula:
• C12H14F2O3

• InChI:
• InChI=1S/C12H14F2O3/c1-12(13,14)8-17-10-5-2-9(3-6-10)4-7-11(15)16/h2-3,5-6H,4,7-8H2,1H3,(H,15,16)

• InChIKey:
• FGJVLCNUQUPGNY-UHFFFAOYSA-N

• 3-[4-(2,2-Difluoropropoxy)-phenyl]-propionic acid is a useful research compound. Its molecular formula is C12H14F2O3 and its molecular weight is 244.23 g/mol. The purity is usually 95%.

N-(1H-Pyrazol-4-ylmethyl)-1H-indole-3-butanamide

In Stock

• CAS RN:
• 1179674-79-3

• Formula:
• C16H18N4O

• InChI:
• InChI=1S/C16H18N4O/c21-16(18-8-12-9-19-20-10-12)7-3-4-13-11-17-15-6-2-1-5-14(13)15/h1-2,5-6,9-11,17H,3-4,7-8H2,(H,18,21)(H,19,20)

• InChIKey:
• GSYLHFKYCWRXSF-UHFFFAOYSA-N

• N-(1H-Pyrazol-4-ylmethyl)-1H-indole-3-butanamide is a useful research compound. Its molecular formula is C16H18N4O and its molecular weight is 282.34 g/mol. The purity is usually 95%.

(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone

In Stock

• CAS RN:
• 1705974-79-3

• Formula:
• C24H20N2O5S

• InChI:
• InChI=1S/C24H20N2O5S/c1-30-18-8-10-19(11-9-18)32(28,29)20-14-26(15-20)24(27)17-7-12-22-21(13-17)23(31-25-22)16-5-3-2-4-6-16/h2-13,20H,14-15H2,1H3

• InChIKey:
• XOWPEXILMUZELT-UHFFFAOYSA-N

• (3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone is a useful research compound. Its molecular formula is C24H20N2O5S and its molecular weight is 448.49. The purity is usually 95%.

1-(4-Amino-2-methoxyphenyl)piperidin-2-one hydrochloride

In Stock

• CAS RN:
• 2219374-79-3

• Formula:
• C12H17ClN2O2

• InChI:
• InChI=1S/C12H16N2O2.ClH/c1-16-11-8-9(13)5-6-10(11)14-7-3-2-4-12(14)15;/h5-6,8H,2-4,7,13H2,1H3;1H

• InChIKey:
• LVFIFHBFBYLCOT-UHFFFAOYSA-N

• 1-(4-Amino-2-methoxyphenyl)piperidin-2-one hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73. The purity is usually 95%.

Methyl 1-(5-chloropyrimidin-2-yl)azetidine-3-carboxylate

In Stock

• CAS RN:
• 2413374-79-3

• Formula:
• C9H10ClN3O2

• InChI:
• InChI=1S/C9H10ClN3O2/c1-15-8(14)6-4-13(5-6)9-11-2-7(10)3-12-9/h2-3,6H,4-5H2,1H3

• InChIKey:
• UHDLVRYCOVCQQR-UHFFFAOYSA-N

• Methyl 1-(5-chloropyrimidin-2-yl)azetidine-3-carboxylate is a useful research compound. Its molecular formula is C9H10ClN3O2 and its molecular weight is 227.65. The purity is usually 95%.

(S)-2-Amino-2-(4-chloro-3-(trifluoromethyl)phenyl)ethanol hydrochloride

In Stock

• CAS RN:
• 1810074-79-3

• Formula:
• C9H10Cl2F3NO

• InChI:
• InChI=1S/C9H9ClF3NO.ClH/c10-7-2-1-5(8(14)4-15)3-6(7)9(11,12)13;/h1-3,8,15H,4,14H2;1H/t8-;/m1./s1

• InChIKey:
• XPQKDXIKGYSXEY-DDWIOCJRSA-N

• (S)-2-Amino-2-(4-chloro-3-(trifluoromethyl)phenyl)ethanol hydrochloride is a useful research compound. Its molecular formula is C9H10Cl2F3NO and its molecular weight is 276.08. The purity is usually 95%.

(5-(4-Chlorophenyl)-3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 1072874-79-3

• Formula:
• C23H18ClF3N6O

• InChI:
• InChI=1S/C23H18ClF3N6O/c24-17-6-4-15(5-7-17)19-8-9-20-21(28-19)33(30-29-20)22(34)32-12-10-31(11-13-32)18-3-1-2-16(14-18)23(25,26)27/h1-9,14H,10-13H2

• InChIKey:
• GQZISVAEKVEVFV-UHFFFAOYSA-N

• (5-(4-Chlorophenyl)-3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H18ClF3N6O and its molecular weight is 486.9 g/mol. The purity is usually 95%.